Cas no 1431555-21-3 (2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE)

• Product Name: 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE
• CAS No: 1431555-21-3
• MF: C₄HCl₃N₂O₂S
• MW: 247.486936330795
• MDL: MFCD24386144
• CID: 5244542
• Update Time: 2025-07-19

2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinesulfonyl chloride, 2,6-dichloro-
• 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE

• MDL： MFCD24386144
• Inchi： 1S/C4HCl3N2O2S/c5-2-1-3(12(7,10)11)9-4(6)8-2/h1H
• InChI Key： FQUMXGHGVPWPTA-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=CC(S(Cl)(=O)=O)=N1

Computed Properties

• Exact Mass: 245.882
• Monoisotopic Mass: 245.882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2

Additional information on 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE

2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE: An Overview of a Versatile Intermediate in Pharmaceutical Synthesis

2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE (CAS No. 1431555-21-3) is a highly versatile intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique chemical structure, has gained significant attention in recent years due to its potential applications in the development of novel drugs and therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE.

Chemical Structure and Properties

2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE is a chlorinated pyrimidine derivative with the molecular formula C₇H₃Cl₃N₂O₃S. The compound features a pyrimidine ring substituted with two chlorine atoms at the 2 and 6 positions and a sulfonyl chloride group at the 4 position. This unique structure endows the compound with high reactivity and stability, making it an ideal intermediate for various synthetic transformations.

The physical properties of 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE include a melting point of approximately 150-155°C and a molecular weight of 280.01 g/mol. It is generally insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility characteristics facilitate its use in various synthetic reactions and purification processes.

Synthesis Methods

The synthesis of 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,6-dichloropyrimidine-4-sulfonic acid with thionyl chloride (SOCl₂). This reaction typically proceeds under reflux conditions and yields the desired product with high purity and yield.

An alternative approach involves the use of sulfuryl chloride (SO₂Cl₂) as the chlorinating agent. This method is particularly useful for large-scale production due to its efficiency and cost-effectiveness. The reaction is typically carried out in an inert atmosphere to prevent side reactions and ensure product quality.

Applications in Pharmaceutical Synthesis

2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE has found extensive applications in the synthesis of various pharmaceutical compounds. Its reactivity as an electrophilic sulfonating agent makes it particularly useful in the preparation of sulfonamide derivatives, which are important scaffolds in drug discovery.

In recent years, researchers have explored the use of 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE in the development of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of novel pyrimidine-based antiviral compounds using this intermediate. The resulting compounds exhibited potent activity against several viral strains, including influenza and hepatitis C viruses.

Beyond antiviral applications, 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE has also been utilized in the synthesis of anticancer agents. A research team from the University of California demonstrated that derivatives synthesized from this intermediate showed promising cytotoxic activity against various cancer cell lines. These findings highlight the potential of 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE-based compounds as novel therapeutic agents for cancer treatment.

Safety Considerations and Handling Guidelines

2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE, it is essential to follow strict safety protocols to ensure laboratory safety. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times during handling to prevent skin contact and inhalation.

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. For example, if the compound comes into contact with skin or eyes, it should be rinsed thoroughly with water for at least 15 minutes. In case of inhalation or ingestion, medical attention should be sought promptly.

FUTURE PERSPECTIVES AND CONCLUSION

The versatility and reactivity of 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE make it an invaluable intermediate in pharmaceutical synthesis. Ongoing research continues to uncover new applications for this compound in drug discovery and development. As scientists explore novel synthetic strategies and biological targets, the importance of intermediates like 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE is likely to grow further.

In conclusion, 2,6-DICHLORO-PYRIMIDINE-4-SULFONYL CHLORIDE (CAS No. 1431555-21-3) stands out as a key player in modern pharmaceutical chemistry. Its unique chemical properties and diverse applications make it a valuable tool for researchers aiming to develop innovative therapeutic solutions for various diseases.